Cas no 80843-82-9 (3-(4-Bromophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl et her)

• Product Name: 3-(4-Bromophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl et her
• CAS No: 80843-82-9
• MF: C₂₄H₂₃BrF₂O₃
• MW: 477.338433504105
• CID: 986148
• PubChem ID: 3067137
• Update Time: 2025-04-20

3-(4-Bromophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl et her Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl et her
• 1-bromo-4-[3-[[2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy]methyl]phenoxy]benzene
• SCHEMBL10848333
• 80843-82-9
• 3-(4-Bromophenoxy)benzyl 2-(4-difluoromethoxyphenyl)-2-methylpropyl ether
• Benzene, 1-(4-bromophenoxy)-3-((2-(4-(difluoromethoxy)phenyl)-2-methylpropoxy)methyl)-
• DTXSID801001566
• DGWRUCQPODLNOO-UHFFFAOYSA-N
• 1-(4-Bromophenoxy)-3-({2-[4-(difluoromethoxy)phenyl]-2-methylpropoxy}methyl)benzene
• 1-(4-Bromophenoxy)-3-((2-(4-(difluoromethoxy)phenyl)-2-methylpropoxy)methyl)benzene

• Inchi： 1S/C24H23BrF2O3/c1-24(2,18-6-10-21(11-7-18)30-23(26)27)16-28-15-17-4-3-5-22(14-17)29-20-12-8-19(25)9-13-20/h3-14,23H,15-16H2,1-2H3
• InChI Key： DGWRUCQPODLNOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1=CC=CC(=C1)COCC(C)(C)C1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 476.07986g/mol
• Monoisotopic Mass: 476.07986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų